N-(tert-butyl)-4,6-dimethoxy-1,3,5-triazin-2-amine

• IUPAC Name: N-tert-butyl-4,6-dimethoxy-1,3,5-triazin-2-amine
• InChI: InChI=1S/C9H16N4O2/c1-9(2,3)13-6-10-7(14-4)12-8(11-6)15-5/h1-5H3,(H,10,11,12,13)
• InChI Key: ICDNOXVSSAYYOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC(=NC(=N1)OC)OC
• Molecular Formula: C9H16N4O2
• Molecular Weight: 212.25 g/mol

Description

N-(tert-butyl)-4,6-dimethoxy-1,3,5-triazin-2-amine, commonly known as BTTAA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. BTTAA is a triazine-based compound that has been used in various applications, ranging from the synthesis of new materials to biochemical and physiological studies.

Scientific Research Applications

BTTAA has been used in various scientific research applications, including the synthesis of new materials, such as polymers and dendrimers. BTTAA has also been used as a catalyst in organic reactions, such as the synthesis of amides and esters. In addition, BTTAA has been used in biochemical and physiological studies, such as the detection of metal ions and the inhibition of enzymes.

Mechanism of Action

The mechanism of action of BTTAA is not fully understood, but it is believed to involve the formation of a complex with metal ions. BTTAA has been shown to be an effective chelator of metal ions, such as copper and zinc, which are essential for the function of many enzymes. By binding to these metal ions, BTTAA can inhibit the activity of these enzymes.
Biochemical and Physiological Effects:
BTTAA has been shown to have various biochemical and physiological effects, including the inhibition of metalloenzymes, such as carbonic anhydrase and matrix metalloproteinases. BTTAA has also been shown to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases. In addition, BTTAA has been shown to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using BTTAA in lab experiments is its high stability and solubility in organic solvents. BTTAA is also relatively easy to synthesize, making it readily available for use in experiments. However, one of the limitations of using BTTAA is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for research involving BTTAA. One area of interest is the development of new materials, such as dendrimers and polymers, using BTTAA as a building block. Another area of interest is the use of BTTAA in the detection and treatment of metal ion-related diseases, such as Alzheimer's disease. Finally, the development of new synthetic methods for BTTAA may lead to more efficient and cost-effective production of this compound.

Synthesis Methods

BTTAA can be synthesized using several methods, including the reaction of tert-butylamine with 4,6-dimethoxy-1,3,5-triazin-2-yl chloride or 4,6-dimethoxy-1,3,5-triazin-2-yl isocyanate. The former method involves the use of a strong base, such as sodium hydride or potassium tert-butoxide, to generate the tert-butylamine anion, which then reacts with the triazine compound. The latter method involves the reaction of the triazine compound with tert-butyl isocyanate, followed by hydrolysis to yield BTTAA.